
A Comprehensive Technical Guide to (-)-DIP-
Chloride: Safety, Handling, and Experimental

Considerations

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (-)DIP-Chloride

Cat. No.: B8487921

Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for reagents is paramount. This guide provides an in-depth

overview of (-)-DIP-Chloride (Diisopinocampheylchloroborane), a chiral reducing agent, with a

focus on its safe management in a laboratory setting.

Chemical and Physical Properties
(-)-DIP-Chloride is a solid organoborane reagent. A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value

Molecular Formula C₂₂H₃₈BCl[1]

Molecular Weight 320.75 g/mol

Appearance Solid

Melting Point 52-56 °C

Boiling Point 238-240 °C

Flash Point 110 °C (230 °F) - closed cup[2]

Solubility Insoluble in water.[3]

Hazard Identification and Classification
(-)-DIP-Chloride is classified as a hazardous substance and requires careful handling. The

primary hazards are associated with its corrosive nature.

GHS Classification:

Skin Corrosion/Irritation: Category 1B.[2] Causes severe skin burns and eye damage.[4][5]

Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[5]

Aspiration Hazard: Category 1 (for solutions). May be fatal if swallowed and enters airways.

[4]

Acute Aquatic Toxicity: Category 1 (for solutions).[4]

Chronic Aquatic Toxicity: Category 1 (for solutions).[4]

Signal Word: Danger[2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][4][5]

H304: May be fatal if swallowed and enters airways (for solutions).[4]
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H410: Very toxic to aquatic life with long lasting effects (for solutions).[4]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is essential when working with (-)-DIP-Chloride to minimize

exposure and prevent accidents.

Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

Ensure eyewash stations and safety showers are readily accessible.

A comprehensive PPE strategy is critical. The following diagram outlines the necessary

protective gear.

Personal Protective Equipment (PPE) for (-)-DIP-Chloride Handling
Specific Recommendations

Body Protection Chemical-resistant lab coat

Hand Protection Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber)

Eye/Face Protection
Safety glasses with side shields or chemical goggles

and a face shield

Respiratory Protection
NIOSH/MSHA approved respirator (if dust or aerosols are generated)
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Figure 1. Recommended Personal Protective Equipment (PPE).

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[7]

Wash hands thoroughly after handling.[7]

Keep away from incompatible materials such as water and strong oxidizing agents.[5][8]

Keep containers tightly closed when not in use.[6]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. The following flowchart

details the recommended emergency procedures.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately remove contaminated clothing.
Flush skin with plenty of water for at least 15 minutes.

Immediately flush eyes with plenty of water for at least 15 minutes,
 occasionally lifting the upper and lower eyelids. Move person to fresh air. Do NOT induce vomiting.

Seek immediate medical attention. Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Seek immediate medical attention.

Rinse mouth with water.

Seek immediate medical attention.
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Start: Assemble Glassware
(Dry and Inert Atmosphere)

Prepare (-)-DIP-Chloride Solution
(Under Inert Gas)

Cool Reaction Mixture
(e.g., 0 °C or -78 °C)

Add Substrate to be Reduced

Monitor Reaction Progress
(e.g., TLC, GC, HPLC)

Quench Reaction
(e.g., with Methanol or Acetone)

Aqueous Workup and Extraction

Purify Product
(e.g., Chromatography)

End: Characterize Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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